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Compound of Interest

Compound Name: Morpholine-d8 Hydrochloride

Cat. No.: B569992 Get Quote

In the landscape of drug discovery and development, the demand for analytical precision is

absolute. The journey from a promising lead compound to a clinical candidate is paved with

quantitative data, where accuracy and reproducibility are paramount. Morpholine-d8
Hydrochloride (C₄D₈HNO·HCl) emerges not merely as a deuterated molecule, but as a critical

tool designed to ensure the integrity of this data. It is the stable isotope-labeled (SIL)

counterpart to the morpholine moiety, a heterocyclic motif frequently incorporated by medicinal

chemists to enhance the pharmacokinetic properties of drug candidates.[1][2]

This guide, prepared for the discerning researcher and drug development professional, moves

beyond a simple cataloging of properties. It delves into the core principles of why Morpholine-
d8 Hydrochloride is an exemplary internal standard, provides field-tested methodologies for

its application, and offers the technical insights necessary for its seamless integration into

demanding analytical workflows, particularly those involving liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Section 1: Core Physicochemical and Quality
Specifications
Understanding the fundamental properties of a reference standard is the bedrock of any robust

analytical method. Morpholine-d8 Hydrochloride is synthesized to high purity, ensuring that

its performance is predictable and consistent. The hydrochloride salt form generally confers

improved handling characteristics and aqueous solubility over the free base.
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Table 1: Core Chemical Identifiers for Morpholine-d8 Hydrochloride

Property Value Source(s)

Chemical Name
Morpholine-2,2,3,3,5,5,6,6-
d8 Hydrochloride

[3]

CAS Number 1107650-56-5 [3][4][5]

Molecular Formula C₄D₈H₂ClNO [3][5][6]

Molecular Weight 131.63 g/mol [3][4][5]

| Unlabeled CAS | 10024-89-2 (Morpholine HCl) |[4][7] |

Table 2: Physical and Quality Specifications

Property Typical Specification Rationale and Importance

Isotopic Purity ≥98 atom % D

[7][8] Ensures minimal
isotopic crossover with
the non-labeled analyte,
preventing interference
and biased quantification.

Chemical Purity ≥98%

[9][10][11] Guarantees that the

measured response is from the

intended compound, free from

impurities that could interfere

with the assay.

Appearance White to Off-White Solid
A standard quality control

parameter.

Solubility
Soluble in aqueous and

organic solvents

[9] High solubility is critical for

preparing accurate stock

solutions and ensuring

compatibility with various

biological matrices and mobile

phases.
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| Storage Conditions | Store at room temperature, protected from light and moisture. |[7][10]

Ensures long-term stability and prevents degradation. The hydrochloride salt is generally stable

under these conditions.[7] |

Section 2: The Critical Role of Deuteration in
Quantitative Analysis
The substitution of eight hydrogen atoms with deuterium is the defining feature of Morpholine-
d8 Hydrochloride. This isotopic enrichment is the key to its function as a superior internal

standard in mass spectrometry.

The Principle of an Ideal Internal Standard (IS): The core challenge in quantitative bioanalysis,

especially with complex matrices like plasma or tissue homogenates, is accounting for sample

loss during preparation and variability in instrument response (e.g., ion suppression). An ideal

IS is a compound added at a known concentration to every sample and standard, which

behaves identically to the analyte during extraction, chromatography, and ionization, but is

distinguishable by the detector.

Why Deuteration Achieves This Ideal:

Physicochemical Mimicry: Deuterium is chemically almost identical to hydrogen. Therefore,

Morpholine-d8 HCl has nearly the same polarity, solubility, and chromatographic retention

time as its non-labeled analog. It co-elutes from the LC column, ensuring it experiences the

exact same matrix effects at the same time as the analyte.

Mass Distinction: The key difference is mass. With eight deuterium atoms, Morpholine-d8

HCl has a mass shift of +8 Daltons compared to its unlabeled counterpart. This allows the

mass spectrometer to detect and quantify the analyte and the internal standard

simultaneously and without interference.

Quantification by Ratio: By calculating the ratio of the analyte's peak area to the IS's peak

area, any variations in sample preparation or instrument performance are normalized,

leading to highly accurate and precise quantification.
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Section 3: Primary Applications in Pharmaceutical
Research
Morpholine-d8 Hydrochloride is not a therapeutic agent itself, but a critical enabler for the

development of such agents.[6] Its applications are centered around quantitative and structural

analysis.

Internal Standard for Pharmacokinetic (PK) Studies: This is its principal application.[9] Many

developmental and marketed drugs contain a morpholine ring.[1][12] When studying the

Absorption, Distribution, Metabolism, and Excretion (ADME) of these drugs, Morpholine-d8

HCl serves as the internal standard for their quantification in biological fluids like plasma,

urine, and tissue homogenates.[2][9]

Quantitative NMR (qNMR): In qNMR, a certified standard is used to determine the exact

concentration or purity of a substance. Due to its clean NMR signal and chemical stability,

Morpholine-d8 HCl can be used as a reference standard in qNMR workflows.[9] Its distinct

signals do not overlap with many common analytes or solvent impurities.[9]

Metabolite Identification and Tracing: In metabolic studies, SIL compounds can be used to

help distinguish drug-related metabolites from endogenous matrix components in a mass

spectrometer. The predictable mass shift helps in tracing the metabolic fate of the

morpholine moiety.[9]

Reactant for Labeled Synthesis: Morpholine-d8 Hydrochloride can be used as a starting

material for the synthesis of more complex deuterated molecules. For example, it is a

reactant in the synthesis of Moclobemide-d8, a labeled version of the monoamine oxidase

inhibitor.[3]

Section 4: Field-Proven Methodology: Bioanalytical
Workflow for a Morpholine-Containing Drug
This section provides a representative, step-by-step protocol for the quantification of a

hypothetical morpholine-containing drug ("Analyte-X") in human plasma using Morpholine-d8

HCl as the internal standard. This protocol is designed to be a self-validating system,

incorporating calibration standards and quality controls.
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Objective: To accurately determine the concentration of Analyte-X in plasma samples from a

clinical study.

Materials:

Analyte-X Reference Standard

Morpholine-d8 Hydrochloride (Internal Standard, IS)

Control Human Plasma (K₂EDTA)

Acetonitrile (ACN) with 0.1% Formic Acid (Protein Precipitation Solvent)

Methanol and Water (HPLC Grade, for mobile phases and stock solutions)

Protocol Steps:

Preparation of Stock Solutions:

Accurately weigh and dissolve Analyte-X and Morpholine-d8 HCl in methanol to prepare

1.00 mg/mL primary stock solutions.

Perform serial dilutions in 50:50 Methanol:Water to create working solutions for calibration

standards and a separate working solution for the IS (e.g., at 100 ng/mL).

Preparation of Calibration Curve and Quality Control (QC) Samples:

Spike control plasma with the Analyte-X working solutions to create a calibration curve

(e.g., 8-10 non-zero points, ranging from 0.5 to 1000 ng/mL).

Separately, prepare QC samples at low, medium, and high concentrations (e.g., 1.5, 75,

and 750 ng/mL).

Sample Extraction (Protein Precipitation):

Aliquot 50 µL of each sample (calibrator, QC, or unknown study sample) into a 96-well

microplate.
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Add 10 µL of the IS working solution (100 ng/mL) to every well except for the "blank" wells.

Vortex mix briefly.

Add 200 µL of ice-cold ACN with 0.1% Formic Acid to each well to precipitate plasma

proteins.

Seal the plate and vortex mix for 2-3 minutes.

Centrifuge the plate at ~4000 x g for 10 minutes to pellet the precipitated protein.

Carefully transfer the supernatant to a clean 96-well plate for analysis.

LC-MS/MS Analysis:

LC System: Standard HPLC or UPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: A suitable gradient to ensure separation from endogenous interferences and co-

elution of Analyte-X and the IS.

Mass Spectrometer: Triple quadrupole mass spectrometer (QqQ).

Ionization: Electrospray Ionization, Positive Mode (ESI+).

MRM Transitions: Optimize and monitor specific parent → fragment ion transitions for both

Analyte-X and Morpholine-d8 HCl.

Data Processing:

Integrate the peak areas for both the analyte and the IS.

Calculate the Peak Area Ratio (Analyte Area / IS Area).
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Construct a calibration curve by plotting the Peak Area Ratio against the nominal

concentration of the calibrators using a weighted (e.g., 1/x²) linear regression.

Interpolate the concentrations of the QC and unknown samples from the regression

equation.

Section 5: Safety, Handling, and Storage
As a Senior Application Scientist, ensuring laboratory safety is as critical as achieving analytical

accuracy. While a specific Safety Data Sheet (SDS) for Morpholine-d8 Hydrochloride should

always be consulted, the handling precautions are guided by the properties of its parent

compound, morpholine.

Hazards: The non-labeled parent compound, morpholine, is classified as a flammable liquid

and is corrosive.[13][14] It is harmful if swallowed or inhaled and toxic in contact with skin,

causing severe skin burns and eye damage.[13][15] Users must assume Morpholine-d8
Hydrochloride carries similar hazards.

Handling:

Work in a well-ventilated area or a chemical fume hood.[13]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety glasses with side shields or goggles, and a lab coat.[16]

Avoid inhalation of dust or vapors.[16]

Keep away from heat, sparks, and open flames.[15][16]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[13] As recommended by suppliers, protect from light and moisture to ensure long-

term chemical integrity.[7][10]

Conclusion
Morpholine-d8 Hydrochloride stands as a testament to the enabling power of stable isotope

chemistry in modern pharmaceutical science. Its properties align perfectly with the theoretical

ideal of an internal standard for mass spectrometry, offering a near-perfect mimic of its
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unlabeled counterparts distinguished only by mass. This allows researchers to normalize for

experimental variability, thereby generating the high-fidelity pharmacokinetic and bioanalytical

data required to make critical decisions in the drug development pipeline. By understanding its

properties, mastering its application through robust protocols, and adhering to safe handling

practices, scientists can fully leverage this essential analytical tool to advance the next

generation of therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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